molecular formula C13H10N2S B8803911 3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]- CAS No. 89407-37-4

3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]-

Cat. No.: B8803911
CAS No.: 89407-37-4
M. Wt: 226.30 g/mol
InChI Key: XMKZNELJNRWNDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]- is a useful research compound. Its molecular formula is C13H10N2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89407-37-4

Molecular Formula

C13H10N2S

Molecular Weight

226.30 g/mol

IUPAC Name

2-benzylsulfanylpyridine-3-carbonitrile

InChI

InChI=1S/C13H10N2S/c14-9-12-7-4-8-15-13(12)16-10-11-5-2-1-3-6-11/h1-8H,10H2

InChI Key

XMKZNELJNRWNDM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CSC2=C(C=CC=N2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

85 g of 2-chloro-3-cyanopyridine, 98.2 g potassium carbonate anhydrous powder and 600 g of dimethyl formamide were mixed to obtain a suspension. To this suspension, a solution of 79.2 g benzyl mercaptan in 250 ml dimethyl formamide was added dropwise over a period of approx. 3 hours at 80-90° C. The reaction mass was agitated for 2 hours at the same temperature. The temperature was slowly raised to 120° C. Then, the reaction mixture was reacted at 120-130° C. for about 1.5 hours. Afterwards, heating was stopped and reaction mass was allowed to attain the room temperature. Inorganic cake was separated by filtration. Dimethyl formamide was distilled under reduced pressure, and the residue left at bottom was 2-(phenyl methyl thio)-3-cyano pyridine 150 g, sufficiently pure to be used in the next step.
Quantity
85 g
Type
reactant
Reaction Step One
Quantity
98.2 g
Type
reactant
Reaction Step One
Quantity
600 g
Type
solvent
Reaction Step One
Quantity
79.2 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two

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